Cas no 79665-92-2 (SY-Glyster MO 500)

• Product Name: SY-Glyster MO 500
• CAS No: 79665-92-2
• MF: C₃₆H₇₀O₁₄
• MW: 726.93261384964
• CID: 572496
• Update Time: 2025-07-30

SY-Glyster MO 500 Chemical and Physical Properties

Names and Identifiers

• SY-Glyster MO 500
• (Z)-octadec-9-enoic acid,propane-1,2,3-triol
• POLYGLYCERYL-10 OLEATE
• hexaglycerol monooleate
• POLYGLYCERYL-6 OLEATE
• Polyglycerol-6 oleate
• PolyglyceryI-6 Oleate

• Inchi： 1S/C36H70O14/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-36(44)50-29-35(27-46-25-33(21-40)47-23-31(42)19-38)49-28-34(48-24-32(43)20-39)26-45-22-30(41)18-37/h9-10,30-35,37-43H,2-8,11-29H2,1H3/b10-9-
• InChI Key： JGPWZWORTTUVEQ-KTKRTIGZSA-N
• SMILES： C(OCC(COCC(CO)OCC(CO)O)OCC(COCC(CO)O)OCC(CO)O)(=O)CCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 834.54
• Monoisotopic Mass: 834.54
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 56
• Rotatable Bond Count: 27
• Complexity: 259
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 401A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Other glycerolipids

Additional information on SY-Glyster MO 500

SY-Glyster MO 500: A Comprehensive Overview

SY-Glyster MO 500, also known by its CAS number 79665-92-2, is a versatile compound that has garnered significant attention in various industrial and research applications. This compound is widely recognized for its unique properties, which make it an essential component in numerous chemical processes. In recent years, advancements in chemical synthesis and materials science have further enhanced the understanding and utilization of SY-Glyster MO 500, leading to its increased adoption across diverse sectors.

The chemical structure of SY-Glyster MO 500 is characterized by its glycidyl ether functionality, which contributes to its reactivity and compatibility with various polymer systems. This makes it an ideal candidate for applications in coatings, adhesives, and composite materials. Recent studies have highlighted the compound's ability to improve the mechanical properties of epoxy resins, particularly in high-performance composites used in aerospace and automotive industries.

One of the most notable advancements involving SY-Glyster MO 500 is its role in the development of bio-based polymers. Researchers have successfully incorporated this compound into biodegradable materials, offering a sustainable alternative to traditional plastics. This innovation aligns with global efforts to reduce environmental impact and promote circular economy practices.

In addition to its industrial applications, SY-Glyster MO 500 has found relevance in biomedical engineering. Its biocompatibility and controlled release properties make it a promising candidate for drug delivery systems. Recent experiments have demonstrated its potential in encapsulating therapeutic agents, ensuring controlled release over extended periods, which could revolutionize treatment regimens for chronic diseases.

The synthesis of SY-Glyster MO 500 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Innovations in catalytic processes have significantly improved the efficiency of this synthesis, reducing production costs and environmental footprint. These advancements underscore the compound's importance in both academic research and industrial manufacturing.

From a sustainability perspective, the use of SY-Glyster MO 500 offers several advantages. Its compatibility with renewable feedstocks and ability to enhance the performance of eco-friendly materials position it as a key player in the transition towards greener chemistry. Industry experts predict that demand for this compound will continue to grow as more applications are discovered and developed.

In conclusion, SY-Glyster MO 500, identified by CAS number 79665-92-2, stands out as a pivotal compound with wide-ranging applications across multiple disciplines. Its adaptability, coupled with recent scientific breakthroughs, ensures that it will remain at the forefront of chemical innovation for years to come.